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Compound of Interest

Compound Name: Ethyl 3-chloropropionate

Cat. No.: B146911

Ethyl 3-Chloropropionate: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Ethyl 3-chloropropionate is a versatile bifunctional molecule widely utilized in organic
synthesis as a building block for pharmaceuticals, agrochemicals, and other fine chemicals.[1]
Its utility stems from the presence of both an ester and a reactive alkyl chloride group, allowing
for a variety of chemical transformations. This document provides an in-depth overview of its
chemical properties, structure, and key experimental methodologies.

Chemical Structure and Properties

Ethyl 3-chloropropionate, with the IUPAC name ethyl 3-chloropropanoate, is the ethyl ester of
3-chloropropanoic acid.[2] It is a colorless to pale yellow liquid with a characteristic fruity odor.
[3] The presence of the chlorine atom on the (3-carbon relative to the carbonyl group
significantly influences its reactivity, making it a valuable intermediate in synthetic chemistry.

Molecular Structure

The structure of ethyl 3-chloropropionate consists of a three-carbon propionate backbone
with a chlorine atom attached to the C3 position and an ethyl ester group.

Caption: 2D Chemical Structure of Ethyl 3-chloropropionate.
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Physicochemical Properties

A summary of the key quantitative data for ethyl 3-chloropropionate is presented in the table

below for easy reference and comparison.

Property Value Reference
Molecular Formula CsHoCIO2 [31[41[5]
Molecular Weight 136.58 g/mol [4]

CAS Number 623-71-2 [31[4]
Appearance Colorless to pale yellow liquid [3]

Odor Fruity [3]

Boiling Point 162-163 °C [4][6]
Density 1.003 g/mL at 25 °C [4]

Flash Point 54 °C (130 °F) [31[4]

Refractive Index

1.424-1.426 (at 20 °C)

[5]

Limited in water, soluble in

Solubility _ [3]
organic solvents

SMILES CCOC(=0)CCCl [2][4]
1S/C5HICIO2/c1-2-8-5(7)3-4-

InChl 2]

6/h2-4H2,1H3

Reactivity and Chemical Behavior

Ethyl 3-chloropropionate's reactivity is dominated by its two functional groups: the ester and

the alkyl chloride. This allows for a range of chemical transformations:

» Nucleophilic Substitution: The chlorine atom is susceptible to displacement by a wide variety

of nucleophiles. This reaction is a cornerstone of its utility, enabling the introduction of

diverse functional groups at the C3 position.[3]
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e Hydrolysis: Under acidic or basic conditions, the ester group can be hydrolyzed to yield 3-
chloropropanoic acid and ethanol.[3]

o Transesterification: Reaction with other alcohols in the presence of an acid or base catalyst
can lead to the formation of different esters.[3]

» Reduction: The ester functionality can be reduced to an alcohol using standard reducing
agents like lithium aluminum hydride.

o Claisen Condensation: It can participate in Claisen condensations, acting as either the
electrophile or the enolate precursor, depending on the reaction conditions.[3]

Experimental Protocols

Detailed methodologies for the synthesis of ethyl 3-chloropropionate are crucial for its
application in research and development. Two common synthetic routes are outlined below.

Synthesis via Esterification of 3-Chloropropionic Acid

This is a direct and widely used method for the preparation of ethyl 3-chloropropionate.
Caption: Workflow for the synthesis of ethyl 3-chloropropionate via esterification.
Methodology:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, combine 3-chloropropionic acid and an excess of ethanol.

o Catalyst Addition: Slowly add a catalytic amount of a strong acid, such as concentrated
sulfuric acid.

o Reflux: Heat the mixture to reflux and maintain the temperature for several hours. The
reaction progress can be monitored by thin-layer chromatography (TLC) or gas
chromatography (GC).

o Work-up: After the reaction is complete, cool the mixture to room temperature. Carefully
neutralize the excess acid with a saturated solution of sodium bicarbonate.
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o Extraction: Extract the aqueous layer with a suitable organic solvent, such as diethyl ether or
ethyl acetate.

e Drying and Purification: Combine the organic extracts, dry over an anhydrous drying agent
(e.g., magnesium sulfate), filter, and concentrate the solvent under reduced pressure. The
crude product is then purified by fractional distillation to yield pure ethyl 3-
chloropropionate.

Synthesis from Ethyl Acrylate

An alternative approach involves the addition of hydrogen chloride to ethyl acrylate. This
method can be advantageous due to the availability of the starting materials. A patented
method describes the in-situ generation of HCI.[7]

Caption: Workflow for the synthesis of ethyl 3-chloropropionate from ethyl acrylate.
Methodology:

e Reaction Setup: In a reaction vessel under a water bath, dissolve ethyl acrylate in an organic
solvent.

o Reagent Addition: Add anhydrous alcohol and a polymerization inhibitor to the solution and
stir to mix evenly.

o Reaction: Slowly add a lower acyl chloride dropwise to the mixture while maintaining the
temperature between 0-30 °C. The reaction is typically carried out for 3-14 hours.[7]

« Purification: After the reaction is complete, the resulting mixture containing ethyl 3-
chloropropionate is subjected to distillation under normal or reduced pressure to obtain the
purified product.[7]

Applications in Research and Drug Development

Ethyl 3-chloropropionate is a key intermediate in the synthesis of a wide range of molecules,
including:

e Pharmaceuticals: It is used in the synthesis of various active pharmaceutical ingredients
(APIs). For instance, it is a precursor for the synthesis of y-butyrolactones, a structural motif
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found in numerous biologically active compounds.[8]

o Agrochemicals: Its reactivity allows for the incorporation of the propionate moiety into
pesticides and herbicides.

» Flavor and Fragrance: Due to its fruity aroma, it can be used in the formulation of food
flavorings and fragrances.[3]

o Organic Synthesis: It serves as a versatile C3 building block in various organic reactions,
including alkylations and condensations.[3]

Safety and Handling

Ethyl 3-chloropropionate is a flammable liquid and should be handled with appropriate safety
precautions.[3] It is also a skin and eye irritant.[2] Always work in a well-ventilated fume hood
and wear appropriate personal protective equipment (PPE), including gloves and safety
goggles. Store in a cool, dry, and well-ventilated area away from sources of ignition.[9] It is
incompatible with strong oxidizing agents.[9]

This technical guide provides a foundational understanding of the chemical properties,
structure, and synthetic methodologies of ethyl 3-chloropropionate, highlighting its
significance as a versatile intermediate for researchers, scientists, and professionals in drug
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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